Cas no 2172008-36-3 (benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate)

• Product Name: benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate
• CAS No: 2172008-36-3
• MF: C₁₃H₁₄ClF₂NO₄S
• MW: 353.769368648529
• CID: 6406215
• PubChem ID: 137949450
• Update Time: 2025-10-30

benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate
• 2172008-36-3
• Benzyl 2-((chlorosulfonyl)methyl)-4,4-difluoropyrrolidine-1-carboxylate
• Benzyl 2-(chlorosulfonylmethyl)-4,4-difluoropyrrolidine-1-carboxylate
• benzyl 2-[(chlorosulfonyl)methyl]-4,4-difluoropyrrolidine-1-carboxylate
• EN300-1440607

• Inchi： 1S/C13H14ClF2NO4S/c14-22(19,20)8-11-6-13(15,16)9-17(11)12(18)21-7-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： JQWIMCWPBUYWTJ-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(CN1C(=O)OCC1C=CC=CC=1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 353.0300131g/mol
• Monoisotopic Mass: 353.0300131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(Chlorosulfonyl)Methyl-4,4-Difluoropyrrolidine-1-Carboxylate (CAS No. 2172008-36-3)

Benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 2172008-36-3) is a highly specialized fluorinated pyrrolidine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chlorosulfonyl moiety and a difluoropyrrolidine core, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity have garnered attention in the fields of medicinal chemistry and drug discovery, particularly for designing protease inhibitors and enzyme modulators.

The growing interest in fluorinated compounds stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for terms like "fluorinated pyrrolidine synthesis" or "chlorosulfonyl derivatives in drug design," reflecting the demand for innovative building blocks like benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate. This compound's versatility aligns with trends in green chemistry, as it enables efficient derivatization with minimal waste generation.

From a synthetic perspective, the difluoropyrrolidine scaffold in this compound offers steric and electronic advantages, often explored in peptidomimetics and small-molecule therapeutics. Its benzyl carboxylate group provides a protective handle for further functionalization, a topic frequently queried in databases like SciFinder and Reaxys. The compound's CAS number 2172008-36-3 serves as a critical identifier for researchers validating purity or sourcing high-quality samples for high-throughput screening (HTS) campaigns.

Recent advancements in AI-driven molecular design have spotlighted compounds like this for their potential in fragment-based drug discovery (FBDD). Computational chemists often investigate "sulfonyl-containing fragments" or "fluorine effects on protein-ligand interactions," areas where this molecule's properties are highly relevant. Its chlorosulfonyl group also enables click-chemistry applications, a trending topic in bioconjugation and proteomics research.

Quality control of benzyl 2-(chlorosulfonyl)methyl-4,4-difluoropyrrolidine-1-carboxylate requires rigorous analytical validation, including HPLC, NMR, and mass spectrometry. Suppliers emphasizing cGMP compliance or ISO-certified synthesis often rank higher in search results, reflecting industry priorities. The compound's stability under various storage conditions is another frequently searched aspect, particularly for labs focusing on long-term stability studies.

In conclusion, CAS No. 2172008-36-3 represents a cutting-edge tool for researchers exploring structure-activity relationships (SAR) in drug development. Its multifaceted reactivity and compatibility with modern catalytic methods position it as a key player in the next generation of targeted therapeutics. As the pharmaceutical industry increasingly prioritizes fluorine-containing motifs, this compound's scientific and commercial relevance is expected to grow substantially.